![molecular formula C13H19BrN2O3S B1519106 1-[(4-Bromophenyl)sulfonyl]-4-(2-methoxyethyl)piperazine CAS No. 849532-11-2](/img/structure/B1519106.png)
1-[(4-Bromophenyl)sulfonyl]-4-(2-methoxyethyl)piperazine
Overview
Description
“1-[(4-Bromophenyl)sulfonyl]-4-(2-methoxyethyl)piperazine” is a chemical compound with the CAS Number 849532-11-2. It’s provided to early discovery researchers as part of a collection of rare and unique chemicals .
Molecular Structure Analysis
The InChI code for this compound is 1S/C10H13BrN2O2S/c11-9-1-3-10(4-2-9)16(14,15)13-7-5-12-6-8-13/h1-4,12H,5-8H2 . This indicates the molecular structure of the compound.Physical And Chemical Properties Analysis
This compound has a molecular weight of 305.2 .Scientific Research Applications
Medicinal Chemistry
In medicinal chemistry, this compound can be utilized as a building block for the synthesis of potential pharmacologically active molecules. Its bromophenylsulfonyl moiety could be exploited in the design of sulfonyl-containing drugs, which are known for their diuretic, hypoglycemic, and antimicrobial activities .
Materials Science
The compound’s structural features make it suitable for the development of new materials, such as polymers or coatings. The presence of the bromophenyl group allows for further functionalization through palladium-catalyzed coupling reactions, which could lead to materials with novel properties .
Environmental Science
In environmental science, derivatives of this compound could be studied for their ability to bind to pollutants or heavy metals, contributing to the creation of new filtration materials or sensors for environmental monitoring .
Analytical Chemistry
Analytical chemists might explore the use of this compound in chromatography as a stationary phase modifier due to its potential interactions with various analytes. Its unique structure could provide selectivity in the separation processes .
Biochemistry
Biochemists could investigate the interactions of this compound with biological macromolecules. It could serve as a probe to study protein binding sites or be used in the development of enzyme inhibitors .
Pharmacology
Pharmacological research might focus on the compound’s role as a precursor in the synthesis of molecules with potential therapeutic effects. Its ability to undergo various chemical transformations makes it a valuable tool for drug discovery .
Organic Chemistry
Organic chemists may utilize this compound in synthetic pathways to create complex molecules. Its reactivity under different conditions (e.g., nucleophilic substitution reactions) can be harnessed to introduce various functional groups .
Chemical Synthesis
This compound can be used in chemical synthesis as an intermediate for the preparation of a wide range of organic compounds. Its versatility in reactions such as Suzuki coupling or Stille coupling makes it a valuable asset in the synthesis of complex organic molecules .
Safety and Hazards
properties
IUPAC Name |
1-(4-bromophenyl)sulfonyl-4-(2-methoxyethyl)piperazine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19BrN2O3S/c1-19-11-10-15-6-8-16(9-7-15)20(17,18)13-4-2-12(14)3-5-13/h2-5H,6-11H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FBOSKYPOARCXEJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCN1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19BrN2O3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
363.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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